Cas no 20244-86-4 (7-METHYLGUANOSINE)

• Product Name: 7-METHYLGUANOSINE
• CAS No: 20244-86-4
• MF: C₁₁H₁₆N₅O₅
• MW: 298.275241851807
• MDL: MFCD16661197
• CID: 256623
• PubChem ID: 24896562
• Update Time: 2025-04-19

7-METHYLGUANOSINE Chemical and Physical Properties

Names and Identifiers

• 7-METHYLGUANOSINE
• Guanosine, 7-methyl-
• 2-amino-6,9-dihydro-7-methyl-6-oxo-9-1H-Purinium
• 7-methlguanosine
• 7-methyl-guanosine
• 7-Methylguanosinium-Kation
• N7-Methylguanosin
• MG7
• DB03493
• 2-amino-6,9-dihydro-7-methyl-6-oxo-9-beta-delta-ribofuranosyl-1H-Purinium
• A814356
• N7-methyl-guanosine
• DTXSID30942368
• 20244-86-4
• SCHEMBL40998
• CHEMBL1234293
• M7G
• 2-amino-9-[(2R,3R,4S,5R)-3,4-dihydroxy-5-(hydroxymethyl)tetrahydrofuran-2-yl]-7-methyl-6-oxo-6,9-dihydro-1H-purin-7-ium
• N7-Methylguanosine
• CHEBI:20794
• Q4642879
• 2-Amino-6,9-dihydro-7-methyl-6-oxo-9-beta-D-ribofuranosyl-1H-purinium
• NS00015027
• N(7)-methylguanosine
• 2-amino-9-(beta-D-ribofuranosyl)-7-methyl-6-oxo-6,9-dihydro-1H-purin-7-ium
• AM84696
• PD059732
• C20674
• 2-amino-9-[(2R,3R,4S,5R)-3,4-dihydroxy-5-(hydroxymethyl)oxolan-2-yl]-7-methyl-1H-purin-9-ium-6-one
• Purine, 2-amino-1,6-dihydro-7-methyl-6-oxo-9-.beta.-D-ribofuranosyl-
• Purinium, 2-amino-1,6-dihydro-7-methyl-6-oxo-9-.beta.-D-ribofuranosyl-
• DB-208041
• Purine, 2-amino-1,6-dihydro-7-methyl-6-oxo-9-beta-D-ribofuranosyl-
• UNII-5290OM2I6G
• 2-amino-9-[(2R,3R,4S,5R)-3,4-dihydroxy-5-(hydroxymethyl)tetrahydrofuran-2-yl]-7-methyl-purin-9-ium-6-olate
• PURINIUM, 2-AMINO-1,6-DIHYDRO-7-METHYL-6-OXO-9-BETA-D-RIBOFURANOSYL-
• 2-amino-9-((2R,3R,4S,5R)-3,4-dihydroxy-5-(hydroxymethyl)tetrahydrofuran-2-yl)-7-methyl-6-oxo-6,9-dihydro-1H-purin-7-ium
• 2-amino-9-((2R,3R,4S,5R)-3,4-dihydroxy-5-(hydroxymethyl)tetrahydrofuran-2-yl)-7-methyl-purin-9-ium-6-olate

• MDL： MFCD16661197
• Inchi： 1S/C11H15N5O5/c1-15-3-16(8-5(15)9(20)14-11(12)13-8)10-7(19)6(18)4(2-17)21-10/h3-4,6-7,10,17-19H,2H2,1H3,(H2-,12,13,14,20)/p+1/t4-,6-,7-,10-/m1/s1
• InChI Key： OGHAROSJZRTIOK-KQYNXXCUSA-O
• SMILES： O1[C@H](CO)[C@H]([C@H]([C@@H]1[N+]1=CN(C)C2C(NC(N)=NC1=2)=O)O)O

Computed Properties

• Exact Mass: 298.11500
• Monoisotopic Mass: 298.11514363g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 21
• Rotatable Bond Count: 2
• Complexity: 474
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.8
• Topological Polar Surface Area: 146Ų

Experimental Properties

• PSA: 150.50000
• LogP: -2.67600

7-METHYLGUANOSINE Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Safety Instruction： S22-S24/25
• FLUKA BRAND F CODES：10
• Storage Condition：Please store the product under the recommended conditions in the Certificate of Analysis.

Related Categories

• Solvents and Organic Chemicals Organic Compounds Nucleosides, nucleotides, and analogues Purine nucleosides Purine nucleosides
• Solvents and Organic Chemicals Organic Compounds Nucleosides, nucleotides, and analogues Purine nucleosides